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Compound Name: N-(4-Bromophenyl)phthalimide
CAS No.: 40101-31-3
Cat. No.: B1266653
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<-48> A Technical Guide to N-(4-Bromophenyl)phthalimide for Advanced Research

Abstract

This technical guide provides a comprehensive overview of N-(4-Bromophenyl)phthalimide, a
key intermediate in organic synthesis. It details the compound’'s nomenclature, including its
IUPAC name and various synonyms, alongside its critical physicochemical properties. The
guide outlines a standard laboratory-scale synthesis protocol, discusses its significant
applications in the development of pharmaceuticals and functional materials, and provides
essential safety and handling information. This document is intended for researchers, chemists,
and professionals in the field of drug development and materials science who utilize N-
substituted phthalimides as versatile chemical building blocks.

Nomenclature and Identification

Precise identification of a chemical compound is fundamental for scientific communication and
reproducibility. N-(4-Bromophenyl)phthalimide is known by several names across different
chemical databases and suppliers.
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The internationally recognized IUPAC name for this compound is 2-(4-bromophenyl)isoindole-
1,3-dione[1]. This systematic name precisely describes the molecular structure, indicating a 4-
bromophenyl group attached to the nitrogen atom (position 2) of the isoindole-1,3-dione core.

Common Synonyms:

N-(4-Bromophenyl)phthalimide[1][2][3]

N-p-Bromophenylphthalimide[1]

2-(4-Bromophenyl)isoindoline-1,3-dione[1]

4-Phthalimido-1-bromobenzene[1]

2-(4-Bromo-phenyl)-isoindole-1,3-dione[1][3][4]
Chemical Identifiers:

« CAS Number: 40101-31-3[1][2][3]

e Molecular Formula: C14aHsBrNO2[1][3][5]

« InChIKey: DNQCPYWSXMATIN-UHFFFAOYSA-N[1][5]

Physicochemical Properties

Understanding the physical and chemical properties of N-(4-Bromophenyl)phthalimide is
crucial for its handling, storage, and application in chemical reactions. The compound is a solid
at room temperature, typically appearing as a white to off-white crystalline powder|[6].

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://cymitquimica.com/cas/40101-31-3/
https://www.benchchem.com/product/b1266653/docs?utm_src=pdf-body#n-4-bromophenyl-phthalimide-iupac-name-and-synonyms
https://cymitquimica.com/cas/40101-31-3/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3490413.htm
https://www.lookchem.com/product_N--4-BROMOPHENYL-PHTHALIMIDE-40101-31-3/15185465.html
https://cymitquimica.com/cas/40101-31-3/
https://cymitquimica.com/cas/40101-31-3/
https://cymitquimica.com/cas/40101-31-3/
https://cymitquimica.com/cas/40101-31-3/
https://www.lookchem.com/product_N--4-BROMOPHENYL-PHTHALIMIDE-40101-31-3/15185465.html
https://www.sigmaaldrich.com/CH/fr/product/aldrich/s197009
https://cymitquimica.com/cas/40101-31-3/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3490413.htm
https://www.lookchem.com/product_N--4-BROMOPHENYL-PHTHALIMIDE-40101-31-3/15185465.html
https://cymitquimica.com/cas/40101-31-3/
https://www.lookchem.com/product_N--4-BROMOPHENYL-PHTHALIMIDE-40101-31-3/15185465.html
https://pubchemlite.lcsb.uni.lu/e/compound/101305
https://cymitquimica.com/cas/40101-31-3/
https://pubchemlite.lcsb.uni.lu/e/compound/101305
https://www.benchchem.com/product/b1266653/docs?utm_src=pdf-body#n-4-bromophenyl-phthalimide-iupac-name-and-synonyms
https://www.tcichemicals.com/IE/en/p/B2707
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Weight 302.13 g/mol [1]
Melting Point 203-209 °C [6]
White to Almost white
Appearance [6]
powder/crystal
Purity >98.0% (typically by HPLC)

Room Temperature (cool, dark
Storage Temperature
place recommended)

Synthesis and Reactivity

N-substituted phthalimides are commonly synthesized through the condensation of phthalic
anhydride with a primary amine. This reaction is a cornerstone of organic chemistry, often used
to protect amine groups or as a key step in the Gabriel synthesis of primary amines.

General Synthesis Protocol

The preparation of N-(4-Bromophenyl)phthalimide involves the reaction of phthalic anhydride
with 4-bromoaniline.

Reaction: Phthalic Anhydride + 4-Bromoaniline — N-(4-Bromophenyl)phthalimide + H20
Step-by-Step Methodology:

o Reactant Combination: In a round-bottom flask equipped with a reflux condenser, combine
equimolar amounts of phthalic anhydride and 4-bromoaniline.

o Solvent Addition: Add a suitable high-boiling solvent, such as glacial acetic acid, to facilitate
the reaction.

o Heating: Heat the mixture to reflux for several hours. The reaction progress can be
monitored using Thin Layer Chromatography (TLC).

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://cymitquimica.com/cas/40101-31-3/
https://www.tcichemicals.com/IE/en/p/B2707
https://www.tcichemicals.com/IE/en/p/B2707
https://www.benchchem.com/product/b1266653/docs?utm_src=pdf-body#n-4-bromophenyl-phthalimide-iupac-name-and-synonyms
https://www.benchchem.com/product/b1266653/docs?utm_src=pdf-body#n-4-bromophenyl-phthalimide-iupac-name-and-synonyms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

« Isolation: Upon completion, the reaction mixture is cooled to room temperature. The product,
being a solid, will often precipitate out of the solution.

 Purification: The crude product is collected by filtration, washed with a cold solvent (e.g.,
ethanol or water) to remove unreacted starting materials and impurities, and then dried.
Recrystallization from a suitable solvent like ethanol or acetic acid can be performed for
further purification.

Chemical Reactivity

The chemical utility of N-(4-Bromophenyl)phthalimide stems from its distinct reactive sites.
The phthalimide group itself is relatively stable, but the bromine atom on the phenyl ring is a
key functional handle. It can participate in a variety of cross-coupling reactions (e.g., Suzuki,
Heck, Sonogashira), allowing for the introduction of new carbon-carbon or carbon-heteroatom
bonds. This makes the compound a versatile intermediate for constructing more complex
molecular architectures[1].
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Caption: Synthesis workflow for N-(4-Bromophenyl)phthalimide.

Applications in Research and Development

The phthalimide moiety is a significant structural motif in medicinal chemistry, appearing in a
range of biologically active compounds. Phthalimide derivatives have demonstrated a wide
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array of therapeutic activities, including anti-inflammatory, antitumor, and antimicrobial
effects[7].

N-(4-Bromophenyl)phthalimide serves as a crucial starting material or intermediate in the
synthesis of these more complex molecules:

e Pharmaceutical Intermediates: The compound is a building block for creating novel drug
candidates. The bromophenyl group allows for molecular elaboration, enabling the synthesis
of libraries of compounds for screening and lead optimization in drug discovery programs|3]
[8]. While specific drugs derived directly from this compound are not detailed in the provided
results, its utility is analogous to other N-substituted phthalimides used in synthesizing active
pharmaceutical ingredients (APIs)[8][9][10].

o Materials Science: It can be used in the synthesis of specialty chemicals and advanced
materials[8]. The rigid phthalimide structure and the reactive bromine site make it suitable for
creating polymers or functional molecules for applications in electronics, such as OLEDs[3].

» Organic Synthesis: Beyond specific applications, it is a valuable reagent for academic and
industrial research, enabling the exploration of new synthetic pathways and the construction
of diverse organic compounds[8].
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Caption: Role as a versatile chemical intermediate.

Safety and Handling

Proper handling of N-(4-Bromophenyl)phthalimide is essential in a laboratory setting.
According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, this compound presents specific hazards.

¢ GHS Pictogram: Exclamation Mark

« Signal Word: Warning

o Hazard Statement: H302: Harmful if swallowed[6].
» Precautionary Statements:

o P264: Wash skin thoroughly after handling[6].
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o P270: Do not eat, drink or smoke when using this product.

o P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel
unwell. Rinse mouth[6].

o P501: Dispose of contents/container to an approved waste disposal plant[6].

Researchers should always consult the full Safety Data Sheet (SDS) provided by the supplier
before handling this chemical. Standard personal protective equipment (PPE), including safety
glasses, gloves, and a lab coat, should be worn at all times.

Conclusion

N-(4-Bromophenyl)phthalimide, or 2-(4-bromophenyl)isoindole-1,3-dione, is a well-
characterized and synthetically versatile compound. Its stable phthalimide core and reactive
bromophenyl group make it an invaluable intermediate for the synthesis of a wide range of
target molecules. From the development of novel pharmaceuticals to the creation of advanced
functional materials, this compound provides a reliable and adaptable platform for chemical
innovation. A thorough understanding of its properties, synthesis, and safe handling procedures
is paramount for its effective and responsible use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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